Cas no 91733-56-1 (Phenol, phenoxy-,pentachloro deriv. (9CI))

Phenol, phenoxy-,pentachloro deriv. (9CI) structure
91733-56-1 structure
Product Name:Phenol, phenoxy-,pentachloro deriv. (9CI)
CAS No:91733-56-1
MF:C12H5Cl5O2
MW:358.431898832321
CID:814876
PubChem ID:156913
Update Time:2025-04-19

Phenol, phenoxy-,pentachloro deriv. (9CI) Chemical and Physical Properties

Names and Identifiers

    • Phenol, phenoxy-,pentachloro deriv. (9CI)
    • DTXSID80919545
    • 91733-56-1
    • Phenol, 2-(pentachlorophenoxy)-
    • 2-(2,3,4,5,6-pentachlorophenoxy)phenol
    • AKOS001588330
    • 78576-68-8
    • 2-(Pentachlorophenoxy)phenol
    • BRN 4708335
    • Inchi: 1S/C12H5Cl5O2/c13-7-8(14)10(16)12(11(17)9(7)15)19-6-4-2-1-3-5(6)18/h1-4,18H
    • InChI Key: QMVZPHXBSXJWRB-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C(=C(C=1OC1C=CC=CC=1O)Cl)Cl)Cl)Cl

Computed Properties

  • Exact Mass: 357.870268g/mol
  • Monoisotopic Mass: 355.873218g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.2
  • Topological Polar Surface Area: 29.5Ų
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